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Introduction

GW806742X is a potent, ATP-mimetic small molecule inhibitor with dual activity against Mixed
Lineage Kinase Domain-Like protein (MLKL) and Vascular Endothelial Growth Factor Receptor
2 (VEGFR2).[1][2] It effectively inhibits necroptosis by binding to the pseudokinase domain of
MLKL and angiogenesis by targeting VEGFR2.[1][2] These application notes provide detailed
protocols for utilizing GW806742X in common in vitro assays to study these critical cellular
pathways.

Mechanism of Action

GW806742X exerts its biological effects through two primary mechanisms:

« Inhibition of Necroptosis: Necroptosis is a form of programmed cell death executed by MLKL.
Upon activation by RIPK3, MLKL translocates to the plasma membrane, leading to cell lysis.
GW806742X binds to the nucleotide-binding site within the pseudokinase domain of MLKL,
retarding its membrane translocation and thereby preventing necroptotic cell death.[2]
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« Inhibition of Angiogenesis: Angiogenesis, the formation of new blood vessels, is critically
dependent on the VEGFR2 signaling pathway. GW806742X is a potent inhibitor of VEGFR2,
a receptor tyrosine kinase.[1][2] By blocking VEGFR2 activity, GW806742X can inhibit
downstream signaling cascades responsible for endothelial cell proliferation, migration, and
survival.

Data Presentation: In Vitro Activity of GW806742X

The following table summarizes the quantitative inhibitory activity of GW806742X against its
primary targets in various in vitro models.

Cell
Target/Assay . Parameter Value Reference(s)
Line/System

Biochemical

MLKL Kd 9.3 uM [1][2]
Assay
Biochemical

VEGFR2 IC50 2 nM [1][2]
Assay

Necroptosis Mouse Dermal

Inhibition (TSQ- Fibroblasts IC50 <50 nM [2]

induced) (MDFs)

Human Umbilical
Vein Endothelial IC50 5nM [2]
Cells (HUVECS)

VEGF-induced

Proliferation

TSQ = TNF (1 ng/mL), Smac mimetic (500 nM), Q-VD-OPh (10 uM)

Signaling Pathway Diagrams

The following diagrams illustrate the signaling pathways inhibited by GW806742X.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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